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Introduction

Neodymium (III) chloride (NdCl₃) is a rare-earth salt that has garnered significant attention as

an effective and environmentally friendly corrosion inhibitor for various metals and alloys.[1][2]

Unlike traditional corrosion inhibitors such as chromates, which are highly toxic, neodymium

chloride offers a much safer alternative for humans and the environment.[1] It is particularly

effective in protecting aluminum alloys and mild steel from corrosion in chloride-containing

environments.[1][3] These application notes provide an overview of the mechanisms,

applications, and quantitative performance of neodymium chloride as a corrosion inhibitor,

along with detailed protocols for its evaluation.

Mechanism of Corrosion Inhibition

The primary mechanism of corrosion inhibition by neodymium chloride involves the formation of

a protective, insoluble film on the metal surface.[1][4] In aqueous solutions, Nd³⁺ ions react with

hydroxide ions (OH⁻) that are formed at local cathodic sites on the metal surface. This reaction

leads to the precipitation of insoluble neodymium hydroxide (Nd(OH)₃) or neodymium

oxide/hydroxide/carbonate complexes.[1][3][5] This precipitated layer acts as a physical barrier,

blocking the cathodic reaction (primarily oxygen reduction) and thereby stifling the overall

corrosion process.[3][4]
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Figure 1: Mechanism of corrosion inhibition by Neodymium Chloride.
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Applications

Neodymium chloride has demonstrated significant potential as a corrosion inhibitor for:

Aluminum and its Alloys: It provides excellent corrosion resistance for aluminum alloys, such

as AA2024-T3, by forming a protective film over intermetallic particles.[4][6][7] This is

particularly valuable in industries where lightweight and corrosion-resistant materials are

essential.

Mild Steel and Steel Alloys: NdCl₃ is effective in protecting mild steel and other steel alloys,

like API 5L X70, from corrosion in saline and CO₂-saturated environments.[3][8][9] Its

performance can be further enhanced when used in combination with organic compounds.[3]

Quantitative Data
The inhibition efficiency of neodymium chloride varies with the metal substrate, corrosive

environment, and inhibitor concentration. The following table summarizes key quantitative data

from various studies.

Metal/Allo
y

Corrosive
Medium

Inhibitor
Concentr
ation

Temperat
ure

Inhibition
Efficiency
(%)

Test
Method

Referenc
e

Mild Steel 3.5% NaCl 600 ppm
Room

Temp.

83% (after

1 hr), 80%

(after 120

hrs)

Potentiody

namic

Polarizatio

n

[3]

API X52

Steel

3.5% NaCl,

CO₂

saturated

0.001 M 20 °C >97%
Electroche

mical
[9]

API X52

Steel

3.5% NaCl,

CO₂

saturated

0.001 M 60 °C 99%
Electroche

mical
[9]

API 5L X70

Steel
3% NaCl 20 ppm

Room

Temp.
<80% EIS [8]
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Experimental Protocols
To evaluate the effectiveness of neodymium chloride as a corrosion inhibitor, several standard

techniques are employed. Below are detailed protocols for three common methods.
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Figure 2: General experimental workflow for evaluating corrosion inhibitors.

Protocol 1: Weight Loss Method (Gravimetric)
This method provides a direct, time-averaged corrosion rate.

1. Materials and Equipment:

Metal coupons of the alloy being tested (e.g., mild steel, aluminum alloy).

Neodymium chloride (NdCl₃).

Corrosive solution (e.g., 3.5% NaCl solution).

Analytical balance (±0.1 mg accuracy).

Beakers or test containers.

Abrasive paper (various grits), acetone, ethanol.

Desiccator.

Cleaning solution to remove corrosion products (e.g., as per ASTM G1).[10]
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2. Procedure:

Coupon Preparation:

Mechanically polish the metal coupons with abrasive papers to a uniform finish.

Degrease the coupons by sonicating in acetone, followed by rinsing with ethanol and

deionized water.

Dry the coupons and store them in a desiccator.

Weigh each coupon accurately and record the initial weight (W₁).

Immersion Test:

Prepare the test solutions: a blank corrosive solution and solutions containing various

concentrations of NdCl₃.

Completely immerse the pre-weighed coupons in the test solutions in separate beakers.

Ensure a sufficient volume of solution.

Cover the beakers to prevent evaporation and contamination.

Maintain the setup at a constant temperature for a specified duration (e.g., 24, 48, 120

hours).

Post-Test Cleaning and Weighing:

After the immersion period, remove the coupons from the solutions.

Clean the coupons according to ASTM G1 standard procedures to remove all corrosion

products without removing any of the base metal.[10]

Rinse with deionized water and ethanol, then dry thoroughly.

Weigh each coupon accurately and record the final weight (W₂).

3. Data Analysis:
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Corrosion Rate (CR) in mm/year: CR = (K × ΔW) / (A × T × D)

ΔW = Weight loss (W₁ - W₂) in grams

K = A constant (8.76 × 10⁴)

A = Surface area of the coupon in cm²

T = Immersion time in hours

D = Density of the metal in g/cm³

Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

CR_blank = Corrosion rate in the blank solution.

CR_inhibitor = Corrosion rate in the solution with NdCl₃.

Protocol 2: Potentiodynamic Polarization
This electrochemical technique provides insights into the corrosion mechanism (anodic,

cathodic, or mixed inhibition) and corrosion rate.

1. Materials and Equipment:

Potentiostat/Galvanostat.

Three-electrode electrochemical cell.[10]

Working Electrode (WE): The metal sample under investigation.

Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.[10]

Counter Electrode (CE): Platinum or graphite rod.[10]

Test solutions (blank and with various concentrations of NdCl₃).

2. Procedure:
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Electrode Preparation:

Prepare the working electrode by polishing, cleaning, and drying as described in the

weight loss protocol.

Mount the WE in an electrode holder, exposing a known surface area to the solution.

Electrochemical Measurement:

Assemble the three-electrode cell with the test solution.

Immerse the electrodes and allow the system to stabilize by monitoring the Open Circuit

Potential (OCP) until it reaches a steady state (typically 30-60 minutes).

Perform the potentiodynamic scan, typically from -250 mV to +250 mV versus the OCP at

a slow scan rate (e.g., 0.167 to 1 mV/s).[10]

Record the resulting current as a function of the applied potential to generate a

polarization curve (log I vs. E).

Data Analysis:

Corrosion Potential (E_corr) and Corrosion Current Density (i_corr): Determine these

values by Tafel extrapolation of the linear portions of the anodic and cathodic curves. The

intersection of the extrapolated lines gives E_corr and i_corr.

Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100

i_corr_blank = Corrosion current density in the blank solution.

i_corr_inhibitor = Corrosion current density in the solution with NdCl₃.

Mechanism: A significant shift in the E_corr value indicates the type of inhibition. A shift

towards more negative potentials suggests cathodic inhibition, while a shift to more

positive potentials suggests anodic inhibition. A minimal shift with a reduction in both

anodic and cathodic currents indicates mixed-type inhibition.[8]
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Protocol 3: Electrochemical Impedance Spectroscopy
(EIS)
EIS is a non-destructive technique that provides information on the properties of the inhibitor

film and the corrosion process.

1. Materials and Equipment:

Potentiostat with a frequency response analyzer.

Three-electrode electrochemical cell (same as for polarization).

2. Procedure:

Cell Setup and Stabilization:

Set up the electrochemical cell and allow the OCP to stabilize as described previously.

EIS Measurement:

Apply a small amplitude AC potential signal (e.g., 10 mV) at the OCP over a wide range of

frequencies (e.g., 100 kHz to 10 mHz).[10]

Record the impedance response of the system.

Data Analysis:

Nyquist and Bode Plots: Present the impedance data as Nyquist plots (Z_imaginary vs.

Z_real) and Bode plots (impedance magnitude and phase angle vs. frequency).

Equivalent Circuit Modeling: Model the impedance data using an appropriate equivalent

electrical circuit to extract parameters like solution resistance (R_s) and charge transfer

resistance (R_ct). An increase in the diameter of the semicircle in the Nyquist plot, and

thus an increase in R_ct, indicates better corrosion inhibition.

Inhibition Efficiency (IE%): IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100

R_ct_blank = Charge transfer resistance in the blank solution.
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R_ct_inhibitor = Charge transfer resistance in the solution with NdCl₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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